Cas no 2228436-28-8 (2-3-(dimethylamino)phenylethane-1-thiol)

• Product Name: 2-3-(dimethylamino)phenylethane-1-thiol
• CAS No: 2228436-28-8
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5996071
• PubChem ID: 17908540
• Update Time: 2025-10-28

2-3-(dimethylamino)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-3-(dimethylamino)phenylethane-1-thiol
• 2-[3-(dimethylamino)phenyl]ethane-1-thiol
• 2228436-28-8
• SCHEMBL6011706
• EN300-1821030

• Inchi： 1S/C10H15NS/c1-11(2)10-5-3-4-9(8-10)6-7-12/h3-5,8,12H,6-7H2,1-2H3
• InChI Key： UKIOQJREVIYZGM-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 4.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-3-(dimethylamino)phenylethane-1-thiol

Introduction to 2-3-(dimethylamino)phenylethane-1-thiol (CAS No. 2228436-28-8)

2-3-(dimethylamino)phenylethane-1-thiol, with the CAS number 2228436-28-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl ring substituted with a dimethylamino group and an ethane chain terminating in a thiol group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The thiol group in 2-3-(dimethylamino)phenylethane-1-thiol is particularly noteworthy due to its reactivity and ability to form disulfide bonds, which are crucial in many biological processes. Thiol groups are often found in cysteine residues of proteins, where they play essential roles in protein folding, stability, and function. The presence of the dimethylamino group further enhances the compound's solubility and lipophilicity, making it more suitable for interactions with biological membranes and receptors.

Recent studies have explored the potential of 2-3-(dimethylamino)phenylethane-1-thiol in various therapeutic areas. One notable application is its use as a precursor in the synthesis of novel drugs targeting neurodegenerative diseases. Research has shown that compounds with similar structures can modulate the activity of enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). By inhibiting MAO, these compounds can potentially alleviate symptoms associated with conditions like Parkinson's disease and Alzheimer's disease.

In addition to its potential therapeutic applications, 2-3-(dimethylamino)phenylethane-1-thiol has been investigated for its role in chemical biology and drug discovery. The compound's ability to form stable complexes with metal ions has led to its use in the development of metal-based drugs. Metal complexes are known for their diverse biological activities, including antitumor, antibacterial, and antiviral properties. Studies have demonstrated that 2-3-(dimethylamino)phenylethane-1-thiol can coordinate with metals such as copper, zinc, and iron to form complexes with enhanced biological activity.

The synthesis of 2-3-(dimethylamino)phenylethane-1-thiol typically involves several steps, starting from readily available starting materials. One common approach is to begin with 3-dimethylaminophenylacetonitrile, which can be reduced to the corresponding amine using a suitable reducing agent. The amine is then further transformed into the thiol through a series of reactions, including alkylation and reduction steps. The overall synthetic route is designed to maximize yield and purity while minimizing the formation of side products.

The physical and chemical properties of 2-3-(dimethylamino)phenylethane-1-thiol have been extensively characterized. It is a colorless liquid at room temperature with a characteristic odor. The compound exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. Its melting point and boiling point are also well-documented, providing valuable information for its storage and handling.

In terms of safety, while 2-3-(dimethylamino)phenylethane-1-thiol is not classified as a hazardous material, proper handling precautions should be taken due to its reactivity and potential for skin irritation. It is recommended to handle the compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

The future prospects for 2-3-(dimethylamino)phenylethane-1-thiol are promising. Ongoing research continues to explore its potential applications in drug discovery, chemical biology, and materials science. As new insights into its biological activities emerge, it is likely that this compound will find increasing use in both academic and industrial settings.

In conclusion, 2-3-(dimethylamino)phenylethane-1-thiol (CAS No. 2228436-28-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development.